Cas no 3206-49-3 (Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester)
3206-49-3 structure
Product Name:Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester
CAS No:3206-49-3
MF:C10H10N4O2S
MW:250.276999950409
CID:2821922
PubChem ID:793874
Update Time:2025-04-21
Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL8188675
- AKOS000533271
- HMS1762E05
- HMS2304M18
- Z19657244
- SMR000062370
- 3206-49-3
- MLS000048514
- SR-01000040018
- CHEMBL1545269
- SR-01000040018-1
- Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester
- DTXSID40355203
-
- Inchi: 1S/C10H10N4O2S/c1-16-9(15)7-17-10-11-12-13-14(10)8-5-3-2-4-6-8/h2-6H,7H2,1H3
- InChI Key: WLAIWLWNUGVBEF-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)C1=NN=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 250.05244675Da
- Monoisotopic Mass: 250.05244675Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 95.2Ų
Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, methyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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